Cas no 2166981-40-2 (2-cyclopropanecarbonyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-cyclopropanecarbonyl-1,3-thiazole-5-carboxylic acid
• CAS No: 2166981-40-2
• MF: C₈H₇NO₃S
• MW: 197.211080789566
• CID: 6223319
• PubChem ID: 165506355
• Update Time: 2025-05-20

2-cyclopropanecarbonyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropanecarbonyl-1,3-thiazole-5-carboxylic acid
• 2166981-40-2
• EN300-1268940

• Inchi： 1S/C8H7NO3S/c10-6(4-1-2-4)7-9-3-5(13-7)8(11)12/h3-4H,1-2H2,(H,11,12)
• InChI Key： VRANYOMDRHLRCT-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1C(C1CC1)=O

Computed Properties

• Exact Mass: 197.01466426g/mol
• Monoisotopic Mass: 197.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95.5Ų

Additional information on 2-cyclopropanecarbonyl-1,3-thiazole-5-carboxylic acid

Introduction to 2-Cyclopropanecarbonyl-1,3-thiazole-5-carboxylic Acid (CAS No. 2166981-40-2)

2-Cyclopropanecarbonyl-1,3-thiazole-5-carboxylic acid (CAS No. 2166981-40-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of thiazoles, which are heterocyclic compounds containing a sulfur and a nitrogen atom in a five-membered ring. The unique structural features of thiazoles make them valuable scaffolds for the development of bioactive molecules with diverse biological activities.

The chemical structure of 2-cyclopropanecarbonyl-1,3-thiazole-5-carboxylic acid is characterized by a cyclopropane ring attached to the thiazole moiety via a carbonyl group, and a carboxylic acid group at the 5-position of the thiazole ring. This combination of functional groups imparts specific chemical and physical properties to the compound, making it an interesting candidate for various chemical and biological studies.

In the realm of medicinal chemistry, 2-cyclopropanecarbonyl-1,3-thiazole-5-carboxylic acid has been explored for its potential as a lead compound in drug discovery. Recent research has highlighted its ability to modulate various biological targets, including enzymes and receptors, which are implicated in several diseases. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against specific kinases, which are key enzymes involved in signal transduction pathways and are often dysregulated in cancer.

One notable application of 2-cyclopropanecarbonyl-1,3-thiazole-5-carboxylic acid is in the development of anti-inflammatory agents. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Research has demonstrated that certain derivatives of this compound can effectively reduce inflammation by inhibiting pro-inflammatory cytokines and enzymes. This makes it a promising candidate for further investigation in the treatment of inflammatory disorders.

Beyond its therapeutic potential, 2-cyclopropanecarbonyl-1,3-thiazole-5-carboxylic acid has also been studied for its use in chemical synthesis. The presence of the carboxylic acid group provides multiple opportunities for functionalization through various chemical reactions, such as esterification, amide formation, and coupling reactions with other organic molecules. These synthetic transformations can generate a wide range of derivatives with diverse properties, expanding the scope of its applications in both academic and industrial settings.

In addition to its pharmaceutical and synthetic applications, 2-cyclopropanecarbonyl-1,3-thiazole-5-carboxylic acid has been investigated for its environmental impact. Studies have shown that this compound is relatively stable under standard conditions but can undergo degradation under certain environmental conditions. Understanding its environmental fate is crucial for assessing its potential risks and ensuring responsible use in various industries.

The synthesis of 2-cyclopropanecarbonyl-1,3-thiazole-5-carboxylic acid typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound. For example, the use of green solvents and catalytic systems has been explored to minimize waste generation and improve the overall sustainability of the synthesis process.

In conclusion, 2-cyclopropanecarbonyl-1,3-thiazole-5-carboxylic acid (CAS No. 2166981-40-2) is a versatile compound with significant potential in pharmaceutical development, chemical synthesis, and environmental studies. Its unique structural features and biological activities make it an attractive target for further research and application in various fields. As ongoing research continues to uncover new insights into its properties and uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.